N-(2,2-dimethoxyethyl)-N,3-dimethylbenzamide

• IUPAC Name: N-(2,2-dimethoxyethyl)-N,3-dimethylbenzamide
• InChI: InChI=1S/C13H19NO3/c1-10-6-5-7-11(8-10)13(15)14(2)9-12(16-3)17-4/h5-8,12H,9H2,1-4H3
• InChI Key: LQNUWZOQDUXHQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N(C)CC(OC)OC
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

N-(2,2-dimethoxyethyl)-N,3-dimethylbenzamide is a chemical compound with a complex structure that includes a benzamide core substituted with a dimethoxyethyl group and a dimethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,2-dimethoxyethyl)-N,3-dimethylbenzamide typically involves the reaction of 3-dimethylaminobenzoic acid with 2,2-dimethoxyethylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the implementation of stringent quality control measures ensures the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2,2-dimethoxyethyl)-N,3-dimethylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific substituents on the benzamide core.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(2,2-dimethoxyethyl)-N,3-dimethylbenzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and as a pharmacological agent.

Industry: The compound is utilized in the production of specialty chemicals and as an intermediate in the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of N-(2,2-dimethoxyethyl)-N,3